(5'-bromo-3'-nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-yl)-acetic acid

• Molecular Formula: C12H14BrN3O4
• Molecular Weight: 344.16 g/mol
• IUPAC Name: 2-[1-(5-bromo-3-nitropyridin-2-yl)piperidin-4-yl]acetic acid
• InChI: InChI=1S/C12H14BrN3O4/c13-9-6-10(16(19)20)12(14-7-9)15-3-1-8(2-4-15)5-11(17)18/h6-8H,1-5H2,(H,17,18)
• InChI Key: PHWBSVDZNITPEG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC(=O)O)C2=C(C=C(C=N2)Br)[N+](=O)[O-]

Description

(5'-bromo-3'-nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-yl)-acetic acid is a useful research compound. Its molecular formula is C12H14BrN3O4 and its molecular weight is 344.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 1.00 g (2.69 mmol) of (5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid ethyl ester in a 1:1 mixture of water:methanol (50 mL) is added 2.0 mL (5.0 mmol) of sodium hydroxide as a 10% aqueous solution. The mixture is heated at 60° C. for 1 hour then cooled to room temperature and the pH of the mixture is adjusted to approximately pH 5 by the addition of a 2 N solution of hydrochloric acid. The mixture is extracted with ethyl acetate and the combined organic phase is dried over anhydrous sodium sulfate and concentrated under reduced pressure to provide 0.700 g (75.7%) of (5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid as an orange oil. No further purification is performed.